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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B12373802

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Reactive Black 39 is a synthetic dye belonging to the dichlorotriazine class of reactive azo
dyes. These dyes are characterized by their ability to form covalent bonds with the hydroxyl
groups of cellulosic fibers, resulting in excellent wash fastness. This property makes them
widely used in the textile industry for dyeing and printing cotton and other cellulosic materials.
This technical guide provides a comprehensive overview of Reactive Black 39, including its
chemical identity, properties, and relevant technical information for research and development
purposes.

Chemical Identity and Synonyms

Reactive Black 39 is a complex disazo dye containing a dichlorotriazine reactive group. This
reactive moiety allows for the formation of a stable ether linkage with the cellulose polymer
under alkaline conditions.

Table 1: Synonyms and Alternative Names of C.I. Reactive Black 39
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Type Name

C.I. Name C.l. Reactive Black 39

C.l. Number 205071

CAS Number 68259-02-9[1]
Pentasodium 4-amino-6-[[5-[(4-amino-6-chloro-
1,3,5-triazin-2-yl)amino]-2-

IUPAC Name sulfonatophenyllazo]-3-[(2,5-

disulfonatophenyl)azo]-5-hydroxynaphthalene-
2,7-disulfonate[2]

Molecular Formula

C25H14CIN10Nas016Ss

Molecular Weight

1021.16 g/mol [3]

Commercial Names

Apollocion Navy Blue P-N3G, Cibacron Black
ZP-2PD, Cibacron Navy P-G[3], Kayacion Blue
P-N 3G, Kayacion Blue P-N3G[4], Reactive
Navy PG[4], Reactofix Navy Blue H2R[4][5],
Reactive Navy Blue P2R][6]

Other Names

C.l. 20507[4], Reactive Black 39 / P2R[7]

Physicochemical Properties

Table 2: Physicochemical Properties of C.I. Reactive Black 39
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Property Value Reference
Appearance Black Powder [8]
Solubility > 300 g/L in water

] - Stable under normal
Chemical Stability [8]
temperatures and pressures.

o Strong oxidizing agents, strong
Incompatibilities ) [8]
reducing agents.

Hazardous Decomposition Irritating and toxic fumes and

[8]

Products gases upon combustion.

Synthesis

The manufacturing process for C.l. Reactive Black 39 involves a multi-step diazotization and
coupling process. The general synthesis pathway is as follows:

o Diazotization: 2,4-Diaminobenzenesulfonic acid and 2-aminobenzene-1,4-disulfonic acid are
separately diazotized.

e Coupling: The resulting diazonium salts are then coupled with 4-amino-5-
hydroxynaphthalene-2,7-disulfonic acid (H-acid) under both alkaline and acidic conditions.

o Condensation: The intermediate product is then condensed with 2,4,6-trichloro-1,3,5-triazine
(cyanuric chloride).

Ammoniation: The final step involves ammoniation to yield the Reactive Black 39 dye.[3]

Experimental Protocols
General Protocol for Dyeing Cotton with Reactive Dyes

The following is a general procedure for the application of reactive dyes, such as Reactive
Black 39, to cotton fabric. The exact parameters may need to be optimized based on the
specific equipment and desired shade depth.

Materials:
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o Cotton fabric, pre-scoured and bleached

» Reactive Black 39

e Glauber's salt (sodium sulfate) or common salt (sodium chloride)
e Soda ash (sodium carbonate) or a suitable alkali

e Anti-creasing agent

e Sequestering agent

e Acetic acid

e Soaping agent

Procedure:

e Dye Bath Preparation: The dye bath is prepared with the required amount of water. An anti-
creasing agent and a sequestering agent are added to improve the quality of the dyeing and
to soften the water, respectively.[2]

o Exhaustion: The cotton fabric is introduced into the dye bath, and the calculated amount of
Glauber's salt or common salt is added. The salt acts as an electrolyte to promote the
exhaustion of the dye onto the fabric. The bath is agitated for a period to allow for even dye
uptake.[2]

o Fixation: After the exhaustion phase, a pre-dissolved solution of soda ash or another suitable
alkali is added to the dye bath.[2] The alkali raises the pH of the bath, which catalyzes the
reaction between the reactive group of the dye and the hydroxyl groups of the cotton fibers,
forming a covalent bond. The temperature and time of this fixation step are critical for
achieving good color yield and fastness.

» Rinsing and Neutralization: Following fixation, the dyed fabric is thoroughly rinsed with cold
water to remove unfixed dye and residual alkali. A neutralization step with dilute acetic acid is
then carried out.[2]
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e Soaping: The fabric is then subjected to a hot soaping wash.[2] This step is crucial for
removing any hydrolyzed dye and improving the overall wash fastness and brightness of the
shade.

» Final Rinsing and Drying: The fabric is given a final rinse and then dried.

Analytical Methods

High-Performance Liquid Chromatography (HPLC): HPLC is a key analytical technique for the
analysis of reactive dyes. It can be used to assess the purity of the dye, quantify the amount of
hydrolyzed dye, and monitor the dyeing process.[9] A common approach involves using a C18
reversed-phase column with a gradient elution system. The mobile phase often consists of a
buffer (e.g., ammonium dihydrogen phosphate) and an organic modifier (e.g., acetonitrile),
sometimes with an ion-pairing agent like tetrabutylammonium bromide.[10] Detection is
typically performed using a UV-Vis or diode-array detector at the wavelength of maximum
absorbance of the dye.[10][11]

UV-Visible Spectroscopy: UV-Vis spectroscopy is used to determine the absorption spectrum of
the dye and its maximum absorption wavelength (Amax). For a related dye, Reactive Black 5,
the Amax is reported to be 597 nm.[12][13] This technique is also valuable for quantifying the
concentration of the dye in solution and for monitoring decolorization studies.

Logical Relationships and Workflows
Dyeing Process Workflow

The following diagram illustrates the general workflow for dyeing cotton with Reactive Black
39.
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Caption: General workflow for the exhaust dyeing of cotton with Reactive Black 39.

Biological and Toxicological Information
Signaling Pathways

Currently, there is no specific information in the scientific literature detailing the interaction of
C.l. Reactive Black 39 with any biological signaling pathways. Dichlorotriazine dyes are
designed to react with hydroxyl groups, and while their primary target in industrial applications
is cellulose, the potential for off-target reactions with biological macromolecules containing
hydroxyl groups (such as proteins and nucleic acids) exists. However, without specific studies,
any discussion on their effects on signaling pathways would be speculative. Research into the
biological effects of this class of dyes is an area that warrants further investigation, particularly
concerning their potential for bioaccumulation and long-term exposure effects.
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Toxicological Data

The Material Safety Data Sheet (MSDS) for Reactive Black 39 indicates that it may be harmful
if swallowed and can cause eye, skin, and respiratory tract irritation.[8] It is also noted that
mutagenicity data has been reported, though specifics are not provided in the available
documents.[8]

Studies on other reactive azo dyes containing a chlorotriazine group have shown evidence of
genotoxicity. For instance, Reactive Red 120 has been shown to induce micronuclei in fish
erythrocytes, indicating its potential to cause genetic damage.[3] While these findings are for a
different, albeit structurally related, dye, they highlight the need for a thorough toxicological
assessment of Reactive Black 39.

A study on the cytotoxicity of several reactive dyes (not including Reactive Black 39) on
human keratinocyte (HaCaT) and hepatic (HepaRG) cell lines found that some reactive dyes
can induce cytotoxic effects, with the skin cell line appearing to be more sensitive.[14]

Environmental Fate

The environmental fate of reactive dyes is a significant concern due to their high water
solubility and the potential for a portion of the dye to be discharged into wastewater streams in
an unfixed, hydrolyzed form.[15] While specific studies on the environmental fate and
degradation of Reactive Black 39 are limited, research on the general class of dichlorotriazine
reactive dyes and other azo dyes provides some insights.

Azo dyes are generally resistant to aerobic biodegradation.[16] However, under anaerobic
conditions, the azo bond can be reductively cleaved, leading to the formation of aromatic
amines, which may themselves be toxic.[17] The dichlorotriazine group is subject to hydrolysis,
and the stability of the dye-fiber bond can be affected by pH.[18] Further research is needed to
fully understand the degradation pathways and the environmental impact of Reactive Black 39
and its potential degradation products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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